5-Tert-butyl-2-hydroxy-3-methylbenzaldehyde

• CAS RN: 1666-01-9
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 5-tert-butyl-2-hydroxy-3-methylbenzaldehyde
• InChI: InChI=1S/C12H16O2/c1-8-5-10(12(2,3)4)6-9(7-13)11(8)14/h5-7,14H,1-4H3
• InChI Key: VCYNSDGWNABYBX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1O)C=O)C(C)(C)C

Description

5-Tert-butyl-2-hydroxy-3-methylbenzaldehyde is a general chemical reactant/reagent used in the synthesis of Vanadium (V) amino phenolato antitumor agents. It is also used in the synthesis of Schiff base appended porphyrazine.

Molecular Structure Analysis

The molecular formula of this compound is C12H16O2. The InChI key is VCYNSDGWNABYBX-UHFFFAOYSA-N. More detailed structural information can be obtained from a 3D SD file.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the available resources, it is known to participate in the synthesis of Schiff base appended porphyrazine.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 192.26. It is a solid substance. More detailed physical and chemical properties are not available in the current resources.

Safety and Hazards

In case of skin contact with 5-Tert-butyl-2-hydroxy-3-methylbenzaldehyde, it is recommended to wash off with soap and plenty of water. If it comes into contact with eyes, flushing with water is advised as a precaution.